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Compound of Interest

Compound Name: 2-(3-Chlorophenoxy)aniline

Cat. No.: B1339654

An Expert's Guide to the Proper Disposal of 2-(3-Chlorophenoxy)aniline

The disposal of any chemical requires a foundational understanding of its intrinsic hazards. For
2-(3-Chlorophenoxy)aniline, a halogenated aromatic amine, a conservative approach is
paramount, as comprehensive toxicological data is not yet available[1]. This guide, therefore, is
built on the principles of risk mitigation through established hazardous waste management
protocols.

Part 1: Hazard Assessment and Waste
Characterization

Before any handling or disposal can occur, a thorough understanding of the chemical's risks is
essential. The generator of the waste is legally responsible for its proper characterization[2].

Identification and Hazard Profile

2-(3-Chlorophenoxy)aniline is classified as an irritant[3][4]. According to its Safety Data Sheet
(SDS), it presents specific, immediate health risks that dictate handling and personal protective
equipment (PPE) requirements[1][3]. While the toxicological properties of this specific isomer
have not been fully investigated, data from structurally similar compounds, such as 2-(4-
Chlorophenoxy)aniline, suggest potential for harm if swallowed, inhaled, or absorbed through
the skin[1][5].
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Property Information Source(s)
Chemical Name 2-(3-Chlorophenoxy)aniline [1]

CAS Number 76838-73-8 [11[3]
Molecular Formula C12H10CINO [3]

H317: May cause an allergic
GHS Hazard Statements skin reaction.H319: Causes [3]

serious eye irritation.

Primary Hazard Irritant [11[31[4]

- Strong oxidizing agents, strong
Incompatibilities .
acids, and strong bases.

RCRA Waste Classification

Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is hazardous if
it is either specifically "listed" or if it exhibits hazardous "characteristics" (ignitability, corrosivity,
reactivity, or toxicity)[2].

2-(3-Chlorophenoxy)aniline is not explicitly found on the P-list (acutely toxic) or U-list (toxic)
of discarded commercial chemical products[6]. Therefore, its classification must be determined
by its characteristics.

o Toxicity: As a chlorinated aromatic amine, this compound is presumed to be toxic. The most
prudent and compliant approach is to manage it as a toxic hazardous waste. Final
determination may require a Toxicity Characteristic Leaching Procedure (TCLP) to identify
specific EPA waste codes (D004-D043), though this is typically performed by the disposal
facility[7][8]. For laboratory-scale waste, it is often sufficient to classify it based on known
hazards of the chemical class.

Consult your institution's Environmental Health & Safety (EHS) department for specific state or
local waste codes that may apply.

Part 2: Step-by-Step Disposal Protocol
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The following protocol is based on the industry-standard "lab pack" method, which ensures the
safe consolidation and transport of small quantities of laboratory chemicals[9].

Step 1: Don Personal Protective Equipment (PPE)

Given the known hazards, the following minimum PPE must be worn before handling the waste
container:

o Eye Protection: Chemical safety goggles[1].
» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene)[1].

» Body Protection: A standard laboratory coat. Protective clothing and chemical-resistant boots
are recommended for larger quantities[1].

o Work Area: All handling of 2-(3-Chlorophenoxy)aniline waste should be conducted inside a
certified chemical fume hood to prevent inhalation of any dust or vapors[1].

Step 2: Segregate the Waste

Proper segregation is critical to prevent dangerous chemical reactions[10].

e Primary Container: Store waste 2-(3-Chlorophenoxy)aniline in a dedicated, sealed, and
clearly labeled container. Do not mix it with any other waste streams.

o Storage Location: Store the waste container in a cool, dry, and well-ventilated area
designated for hazardous waste.

¢ Avoid Incompatibles: Ensure the storage area is physically separate from strong oxidizing
agents (e.g., nitrates, perchlorates), strong acids (e.g., nitric acid, sulfuric acid), and strong
bases (e.g., sodium hydroxide)[1].

Step 3: Package for Disposal (Lab Pack)

This step involves placing the primary waste container into a larger, approved shipping drum.
This is often performed by your institution's EHS personnel or a licensed waste contractor, but
understanding the process is crucial.
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o Select Outer Container: Use a U.S. Department of Transportation (DOT)-approved drum,
typically 55 gallons, made of steel or fiber[11].

o Add Absorbent: Place a layer of inert, non-biodegradable absorbent material, such as
vermiculite, at the bottom of the drum[11].

e Place Waste Container: Carefully place the sealed primary container of 2-(3-
Chlorophenoxy)aniline into the drum. Ensure it is upright and not touching the sides.

o Backfill with Absorbent: Add more vermiculite around and on top of the container until it is
fully cushioned and all potential void space is filled. This prevents breakage and absorbs any
potential leaks during transit.

o Seal the Drum: Securely fasten the lid and locking ring on the drum.

Step 4: Label the Waste Container

Accurate labeling is a legal requirement and ensures safe handling. The label on the primary
container and the final drum must include:

The words "Hazardous Waste".

Full Chemical Name: "2-(3-Chlorophenoxy)aniline”.

CAS Number: "76838-73-8".

Hazard Information: "lrritant, Toxic".

Generator Information: Your name, lab, and contact information.

Step 5: Arrange for Final Disposal

Hazardous waste must be handled by professionals.

» Contact EHS: Notify your institution's Environmental Health & Safety department that you
have a container of hazardous waste ready for pickup.
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o Professional Disposal: The waste will be collected by a licensed hazardous waste disposal
company[10]. They will transport it to a permitted Treatment, Storage, and Disposal Facility
(TSDF).

o Method of Destruction: The recommended disposal method for chlorinated aromatic
compounds is high-temperature incineration in a facility equipped with flue gas scrubbing[9].
This process is necessary to completely destroy the stable aromatic ring structure and to
neutralize the resulting acidic gases (e.g., hydrogen chloride) to prevent air pollution[9][12].

Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational process for the disposal

of 2-(3-Chlorophenoxy)aniline.
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Phase 1: Preparation & Assessment
Waste Generated:
2-(3-Chlorophenoxy)aniline
1. Hazard Assessment
(Review SDS)

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Phase 2: In-Lab Handling & Storage
3. Waste Characterization
(Classify as Toxic Hazardous Waste)

l

4. Segregate Waste
(Store away from acids, bases, oxidizers)

l

5. Package & Label Container
('Hazardous Waste', Chemical Name, Date)

Phase 3: Final Disposal

G. Contact EHS for Pickua

G. Transport by Licensed Contractoa

W

Click to download full resolution via product page

Caption: Disposal workflow for 2-(3-Chlorophenoxy)aniline.
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By adhering to this structured protocol, laboratory professionals can manage their chemical
waste streams responsibly, upholding the highest standards of safety, ethics, and scientific
integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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